Cas no 59882-98-3 (1,2-bis(bromomethyl)naphthalene)

• Product Name: 1,2-bis(bromomethyl)naphthalene
• CAS No: 59882-98-3
• MF: C₁₂H₁₀Br₂
• MW: 314.015801906586
• MDL: MFCD00091071
• CID: 845009
• PubChem ID: 3403551
• Update Time: 2025-08-03

1,2-bis(bromomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(bromomethyl)naphthalene
• Naphthalene, 1,2-bis(bromomethyl)-
• 1,2-Bis-brommethyl-naphthalin
• 1,2-bis-bromomethyl-naphthalene
• 1,2-Bisbromomethylnaphthalene
• 1,2-di(bromomethyl)naphthalene
• AC1MP08R
• AK-80995
• ANW-46963
• CTK8B4991
• KB-216278
• SureCN235416
• DB-072714
• F14559
• 1,2-Bis(bromomethyl)-naphthalene
• MFCD00091071
• 1,2-bis-(Bromomethyl)naphthalene
• DTXSID20392171
• AKOS015998683
• SCHEMBL235416
• bis(bromomethyl)naphthalene
• FONHMGXRXCPGMD-UHFFFAOYSA-N
• 59882-98-3

• MDL： MFCD00091071
• Inchi： 1S/C12H10Br2/c13-7-10-6-5-9-3-1-2-4-11(9)12(10)8-14/h1-6H,7-8H2
• InChI Key： FONHMGXRXCPGMD-UHFFFAOYSA-N
• SMILES： BrCC1C(CBr)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 311.9149
• Monoisotopic Mass: 311.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 378.0±22.0 °C at 760 mmHg
• Flash Point: 213.2±21.6 °C
• PSA: 0
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2-bis(bromomethyl)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)